Cas no 2229220-50-0 (tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate
• CAS No: 2229220-50-0
• MF: C₁₂H₁₇F₆NO₃
• MW: 337.258704900742
• CID: 5887094
• PubChem ID: 165688380
• Update Time: 2025-11-01

tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate
• 2229220-50-0
• EN300-1889696
• tert-butyl N-methyl-N-[4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-yl]carbamate

• Inchi： 1S/C12H17F6NO3/c1-9(2,3)22-8(21)19(5)10(4,6-20)7(11(13,14)15)12(16,17)18/h6-7H,1-5H3
• InChI Key： MOSABZNXQNMLLF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C=O)(C)N(C)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 337.11126238g/mol
• Monoisotopic Mass: 337.11126238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate

Introduction to Tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate (CAS No. 2229220-50-0)

Tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229220-50-0, is a derivative of carbamate and features a complex molecular structure that includes multiple fluorinated and methylated substituents. The presence of these functional groups imparts unique properties to the compound, making it a valuable candidate for various applications in medicinal chemistry.

The molecular structure of tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate consists of a carbamate moiety linked to a tert-butyl group, a methyl group, and two trifluoromethyl groups. This arrangement results in a highly electronegative and lipophilic molecule, which can interact favorably with biological targets. The trifluoromethyl groups, in particular, are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of fluorinated carbamates as pharmacophores due to their ability to modulate enzyme activity and receptor binding. Studies have shown that the introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, leading to improved bioavailability and reduced toxicity. The compound tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate exemplifies this trend, as its structural features are designed to optimize its interaction with biological systems.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The carbamate group is a well-known pharmacophore that has been widely used in the synthesis of drugs targeting various diseases. For instance, carbamate-based compounds have shown promise in the treatment of neurological disorders, such as Alzheimer's disease and epilepsy. The unique structural features of tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxo-3-(trifluoromethyl)butan-2-ylcarbamate make it an attractive candidate for further exploration in this field.

Recent research has highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can influence the electronic properties of molecules, leading to enhanced binding affinity and selectivity. The presence of multiple trifluoromethyl groups in tert-butyl N-methyl-N-4,4,4-trifluoro-2-methyl-1-oxyo3-(trifluoromethy]butan - 2 - yIcarbamate suggests that it may exhibit high potency against its target receptors. This has prompted researchers to investigate its potential as an intermediate in the synthesis of more complex drug molecules.

The synthesis of tert-butyl N-methyl-N - 4 , 4 , 4 - trifluoro - 2 - methyl - 1 - oxo - 3 - (trif lu or om eth yl ) butan - 2 - yIcar bam ate involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as fluorous chemistry and transition metal catalysis, has been crucial in achieving the desired product. These methods allow for precise control over reaction conditions, minimizing side products and maximizing efficiency.

In addition to its pharmaceutical applications, this compound has also shown potential in materials science and agrochemicals. The unique combination of functional groups makes it a versatile building block for designing novel materials with specific properties. For example, fluorinated carbamates can be used to create polymers with enhanced thermal stability and chemical resistance.

The future prospects for tert-butyl N-methyl-N - 4 , 4 , 4 - trif luoro - 2 - methyl - 1 - oxo - 3 -(tr if lu or om eth yl ) butan - 2 - yIcar bam ate are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, researchers can further elucidate the structure-function relationships governing this compound's behavior.

In conclusion, tert-butyl N-methyl-N - 4 , 4 , 4 - trif luoro - 2 - methyl _1_ oxo _3_ (tr if lu or om eth yl ) butan _2_ yIcar bam ate (CAS No. 2229220_50_0) is a multifaceted compound with significant potential in pharmaceuticals and beyond. Its unique structural features make it an attractive candidate for drug development, while its versatility also extends to materials science applications. As research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge is likely to grow.